AbstractThis article investigates the free vibration and damping characteristics of carbon fiber-reinforced sandwich cylindrical shells with 3D reentrant auxetic cores (3D RSCSs). Finite element analysis based on the modal strain energy method is utilized for simulated predictions, while a theoretical model based on the Rayleigh-Ritz method and third-order shear deformation theory (TOSDT) is used for theoretical predictions. Through a combination of hot press molding and interlocking assembly, all-composite 3D RSCSs specimens are manufactured. The modal characteristics of 3D RSCSs are obtained by hammer excitation modal tests. The prediction for modal properties shows good agreement with the experimental tests. Furthermore, the influences of fiber ply angles and geometric parameters on the natural frequency and damping loss factor are thoroughly investigated, which could be helpful to guide vibration analysis of lightweight metamaterials cylindrical shells with negative Poisson’s ratio and promote its engineering application in vibration reduction.

AbstractThe accessibility and commercialization of additive manufacturing allow scientists to design affordable, light weighted cellular-graded structures with customized mechanical properties. This study introduced a new functionally graded lattice structure inspired by the porous wood texture of cypress. This structure can simultaneously alter the relative density and unit cell shapes by gradual cell size grading and its porosity in each repetition which can provide graded properties along the particular axis and in each structural point. Different mechanical properties and geometrical features are easily achievable by altering the unit cell’s shape and dimensions. Elastic modulus, Poisson’s ratio, and specific energy absorption values depend on ellipses radii in cell scales, layers of lattices, and structures. Porosity and surface-to-volume ratio are calculated with high accuracy for different structures, which can be optimized for biomaterial and bioimplant substitution. Numerical simulation is carried out as two perpendicular uniaxial compressions for extracting the structural properties. In addition, an experimental test on the polymeric specimen, made by the DLP technique, validates the results, which shows good agreement with numerical ones. Designs of experiments were set up to determine the parameters’ main and interaction effects on the mechanical properties. RSM function is evaluated for two radii as factors in three levels in both unit cells and layers. Linear tessellation of a layer and parallel array of two perpendicular sets results in a highly porous, ultra-light, weighted structure.

AbstractIt is developed the procedure of the assessment of the amplitude factors in the asymptotic solution for the interface crack between two flexoelectric materials. The stress exponents with the appropriate eigenvectors of the regular and auxiliary solutions are evaluated from the eigenvalue problem assembled from the boundary conditions prevailing at the tip of the crack. The amplitude factors of the asymptotic solution are computed from the two-state integrals in which the regular, auxiliary, and finite element solution represents the independent equilibrium states. The obtained results show the capability of the two-state integrals to extract the dominant terms of the asymptotic solution from the weak solution of the fracture problem represented by the finite element method. The amplitude factors representing the most singular terms of the asymptotic solution at the crack tip are quantities playing an important role in the problems of crack stability criterions.

AbstractThis study couples peridynamic (PD) theory with strain gradient elasticity (SGE) theory to investigate the combined effect of PD and SGE length scale parameters on size effect. The SGE theory introduces a length scale parameter in the stress–strain relations to account for size effect. The solution to the classical form of SGE equation of motion requires two additional non-classical boundary conditions arising from the presence of fourth-order spatial derivatives. The wave dispersions level off as the wave number increases as observed in real materials. The PD theory allows for nonlocal interactions of a material point within its horizon which serves as the PD length scale parameter. The equation of motion emerges in the form of an integral equation and the internal forces are expressed through nonlocal interactions (bonds) between the material points within a continuous body. It is a reformulation of classical continuum mechanics which is free of spatial derivatives. The numerical results concern a previously considered carbon nanotube (CNT). Under quasi-static axial loading, the results indicate an increased strengthening effect along the length of the tube. Under dynamic loading, its longitudinal vibration response is captured through explicit time integration. The numerical predictions capture the reference solutions corresponding to the classical SGE equation.

AbstractIn this paper, a study in the dynamic fracture assessment of Variable Angle Tow (VAT) composite laminates is presented. An interaction integral, which includes extra terms to guarantee its domain independency, is developed to extract the mixed-mode Stress Intensity Factors (SIFs) for a dynamically propagating crack in VAT composite laminates. Besides, comprehensive tip enrichment functions are implemented in the framework of XFEM. According to results, the crack in quasi-stationary loading follows the fiber path, generally. But this path may change in dynamic loading conditions.

AbstractHierarchical design and gradient design have proven to be effective in improving the crashworthiness of honeycombs. In this study, a novel graded hierarchical hexagonal honeycomb (GHHH) is proposed by introducing wall thickness variation into the vertex-based hierarchical hexagonal honeycomb (VHHH). The VHHH is obtained by replacing every vertex of the regular hexagonal honeycomb (RHH) with a smaller hexagon. Numerical simulations and theoretical analysis are performed to study the crashworthiness performance of GHHH under the out-of-plane impact. The numerical results show that the specific energy absorption (SEA) of GHHH can be 146.09%, 39.01%, and 50.23% higher than that of RHH, VHHH, and graded hexagonal honeycomb (GHH), respectively, while their peak stresses are nearly the same. In addition, a theoretical model for the plateau stress of GHHH is developed, and the theoretical values show good consistency with numerical results of GHHH with in-extensional mode. The findings of this study provide an effective guideline for the design of honeycombs with enhanced crashworthiness.

AbstractA modified higher-order zigzag theory (HOZT) is proposed for static analysis of laminated composites/sandwich shells, which accounts for transverse shear and normal strain. In-plane displacement fields are assumed to vary as a combination of globally cubic and locally zigzag linearly varying fields in this model. The transverse displacement field varies quadratically. The extended thickness criteria is utilized in this formulation. The inter-laminar shear stress continuity requirement at the interface, and zero transverse shear stress condition at the free surfaces are fulfilled. The accuracy of the model is proved by comparison with the 3D-elasticity solution and other relevant literature results.

AbstractIn this work, the wave propagation of Rayleigh type through a periodic elastic element covered with a T-plate is analyzed. Viscous-spring artificial boundaries are used to satisfy boundary conditions of a periodic structure. By using the Carrera Unified Formulation (CUF), the various kinematics of the three-dimensional structure are consistently expressed and the propagation of waves within the model is obtained. Lagrange expansion is employed to generate the mathematical model of the structure. The numerical evaluation and the comparison with the results obtained by the analytical method and COMSOL involving different structures reveal that the results of this study are reliable and show that the model developed provides accurate results for the analysis of the periodic elastic structure of T-plates.

AbstractAn Element Free Galerkin (EFG) meshless formulation and solutions using higher order shear deformation theory with nine degrees of freedom for the static analysis of Functionally Graded Material (FGM) plates are provided. This technique estimates the shape function using Moving Least Squares (MLS) method. The proposed method is validated by comparing the present findings with those in the literature. A novel Artificial Neural Network (ANN) model is developed to forecast the deflection of FGM plates within less computational time. Detailed parametric and convergent studies reveal that the proposed EFG solution and the ANN technique are more efficient than their conventional counterparts. The validation and comparison of the generated results in the present investigation with the other analysis methods revealed that the EFG method and ANN model give more accurate results than the FEM and other meshless methods. The current EFG-ANN model reduces computing time by 99.94% when compared to the EFG approach. Also, the accuracy is enhanced using the EFG approach with HSDT9 for the FGM plate.

AbstractThis research gravitates toward the acceleration in the computation process required for analyzing the temporal stability of the graphene-platelets enriched nanocomposite sport bike tire (GPLEN-SBT) through the perspective of soft-computation-based methods, for the first time. In this regard, a genetic algorithm empowered multi-layered neural network (GAEMLNN) with optimum topology is trained by stability information of the GPLEN-SBT determined by applying differential quadrature approach (DQA) to the governing equations established in the platform of the extended higher-order shear deformation theory. The SBT is modeled as a nanocomposite toroidal shell of revolution enriched by nanosized particles of graphene across its transversal direction. Effects of the number of neurons in addition to the size of the agents’ population are examined to find the optimum topology required for constructing the most accurate GAEMLNN for the least computational cost. The efficiency of the solution is verified through comparison with the published studies. As an empirical finding, it is revealed that the net difference between the outer pressure and inner pressure of the tire plays the most considerable role in the temporal stability of the GPLEN-SBT.